Cas no 2837-22-1 (2,5-Difluoro-3-nitrobenzotrifluoride)

2,5-Difluoro-3-nitrobenzotrifluoride structure
2837-22-1 structure
Product Name:2,5-Difluoro-3-nitrobenzotrifluoride
CAS No:2837-22-1
MF:C7H2F5NO2
MW:227.088299274445
CID:2841668
PubChem ID:66570339
Update Time:2025-04-21

2,5-Difluoro-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • CS-0343106
    • 2837-22-1
    • MFCD22375209
    • VJNPKYLIWUUCOU-UHFFFAOYSA-N
    • FS-6468
    • D96305
    • AKOS026672087
    • 2,5-difluoro-1-nitro-3-trifluoromethyl-benzene
    • 2,5-Difluoro-3-nitrobenzotrifluoride
    • DTXSID10735235
    • MDL: MFCD22375209
    • Inchi: 1S/C7H2F5NO2/c8-3-1-4(7(10,11)12)6(9)5(2-3)13(14)15/h1-2H
    • InChI Key: VJNPKYLIWUUCOU-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(=CC=1C(F)(F)F)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.00056912Da
  • Monoisotopic Mass: 227.00056912Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

2,5-Difluoro-3-nitrobenzotrifluoride Pricemore >>

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A2B Chem LLC
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